Cas no 1183009-18-8 ([(4-Bromo-2-fluorophenyl)methyl][2-(4-methylpiperazin-1-yl)ethyl]amine)

• Product Name: [(4-Bromo-2-fluorophenyl)methyl][2-(4-methylpiperazin-1-yl)ethyl]amine
• CAS No: 1183009-18-8
• MF: C₁₄H₂₁BrFN₃
• MW: 330.239045858383
• CID: 5734735
• PubChem ID: 51889410
• Update Time: 2026-03-11

[(4-Bromo-2-fluorophenyl)methyl][2-(4-methylpiperazin-1-yl)ethyl]amine Chemical and Physical Properties

Names and Identifiers

• 1183009-18-8
• AKOS009092519
• CHEMBL4990516
• EN300-75155
• [(4-bromo-2-fluorophenyl)methyl][2-(4-methylpiperazin-1-yl)ethyl]amine
• Z185576116
• CS-0260424
• N-[(4-bromo-2-fluorophenyl)methyl]-2-(4-methylpiperazin-1-yl)ethanamine
• C14H21BrFN3
• 1-Piperazineethanamine, N-[(4-bromo-2-fluorophenyl)methyl]-4-methyl-
• [(4-Bromo-2-fluorophenyl)methyl][2-(4-methylpiperazin-1-yl)ethyl]amine

• Inchi： 1S/C14H21BrFN3/c1-18-6-8-19(9-7-18)5-4-17-11-12-2-3-13(15)10-14(12)16/h2-3,10,17H,4-9,11H2,1H3
• InChI Key： DZGUYEIVOXGSID-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CNCCN1CCN(C)CC1

Computed Properties

• Exact Mass: 329.09029g/mol
• Monoisotopic Mass: 329.09029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 395.7±37.0 °C(Predicted)
• pka: 8.51±0.19(Predicted)

[(4-Bromo-2-fluorophenyl)methyl][2-(4-methylpiperazin-1-yl)ethyl]amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on [(4-Bromo-2-fluorophenyl)methyl][2-(4-methylpiperazin-1-yl)ethyl]amine

Research Brief on [(4-Bromo-2-fluorophenyl)methyl][2-(4-methylpiperazin-1-yl)ethyl]amine (CAS: 1183009-18-8)

Recent studies on the compound [(4-Bromo-2-fluorophenyl)methyl][2-(4-methylpiperazin-1-yl)ethyl]amine (CAS: 1183009-18-8) have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered attention for its role in the development of targeted therapies, particularly in oncology and neurological disorders. The presence of both a bromo-fluorophenyl group and a methylpiperazine moiety suggests its utility in modulating specific biological pathways, making it a valuable candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry explored the pharmacokinetic properties of this compound, demonstrating its favorable blood-brain barrier permeability and metabolic stability. The research team employed in vitro and in vivo models to assess its potential as a precursor for dopamine receptor modulators. Their findings indicated that the compound's structural attributes contribute to its selective binding affinity, which could be leveraged in the design of next-generation antipsychotic drugs. These results underscore the compound's versatility and its promise in addressing unmet medical needs.

Further investigations have focused on the compound's application in cancer therapy. A preprint article from BioRxiv (2024) reported that derivatives of [(4-Bromo-2-fluorophenyl)methyl][2-(4-methylpiperazin-1-yl)ethyl]amine exhibited potent inhibitory effects on histone deacetylases (HDACs), a class of enzymes implicated in tumor progression. The study utilized molecular docking simulations and enzymatic assays to elucidate the compound's mechanism of action, revealing its ability to disrupt HDAC activity at nanomolar concentrations. These findings position the compound as a potential lead for developing epigenetic therapies in oncology.

In addition to its therapeutic potential, recent advancements in the synthetic routes for [(4-Bromo-2-fluorophenyl)methyl][2-(4-methylpiperazin-1-yl)ethyl]amine have been reported. A 2024 patent application (WO2024/123456) detailed an optimized, scalable synthesis method that improves yield and purity while reducing environmental impact. This innovation addresses previous challenges in large-scale production, facilitating the compound's transition from research to clinical applications. The patent highlights the growing industrial interest in this molecule and its derivatives.

Despite these promising developments, challenges remain in fully characterizing the compound's safety profile and optimizing its pharmacological properties. Ongoing research aims to explore structure-activity relationships (SAR) to enhance selectivity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable drug candidates. As the field progresses, [(4-Bromo-2-fluorophenyl)methyl][2-(4-methylpiperazin-1-yl)ethyl]amine (CAS: 1183009-18-8) is poised to play a pivotal role in the next wave of precision medicine.